Cas no 883972-07-4 (Dibenzo[b,e][1,4]dioxin-1-ol,8-nitro-)

• Product Name: Dibenzo[b,e][1,4]dioxin-1-ol,8-nitro-
• CAS No: 883972-07-4
• MF: C₁₂H₇NO₅
• MW: 245.187683343887
• CID: 710460
• Update Time: 2024-01-31

Dibenzo[b,e][1,4]dioxin-1-ol,8-nitro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-1-ol,8-nitro-
• Dibenzo[b,e][1,4]dioxin-1-ol, 8-nitro-

• Inchi： 1S/C12H7NO5/c14-8-2-1-3-10-12(8)18-11-6-7(13(15)16)4-5-9(11)17-10/h1-6,14H
• InChI Key： JPOJJCJMNQLKEA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C([N+]([O-])=O)C=C2OC2=C(O)C=CC=C12

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.4